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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethyl-butan-2-ol

Cat. No.: B3419476

Technical Guide: 1-Bromo-3,3-dimethyl-butan-2-
ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3,3-dimethyl-butan-2-ol,
a key building block in organic synthesis. This document outlines its commercial availability,
physicochemical properties, a detailed experimental protocol for its synthesis, and its potential
applications in drug development.

Commercial Availability and Suppliers

1-Bromo-3,3-dimethyl-butan-2-ol is available from a number of chemical suppliers. The
typical purity offered is greater than 95%. Below is a summary of a known supplier and their
product specifications.

Table 1: Commercial Supplier and Product Specifications for 1-Bromo-3,3-dimethyl-butan-2-
ol
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Molecular
. Product CAS Molecular . .
Supplier Weight ( Purity
Number Number(s) Formula
g/mol )
Molport-009- 117658-14-7;
Molport CeH13Bro 181.07 >950%[1]
680-273 1438-13-7

Physicochemical Properties

The key physicochemical properties of 1-Bromo-3,3-dimethyl-butan-2-ol are summarized

below. These values are primarily sourced from computational predictions and publicly

available databases.

Table 2: Physicochemical Properties of 1-Bromo-3,3-dimethyl-butan-2-ol

Property Value Source
1-bromo-3,3-dimethylbutan-2-

IUPAC Name | PubChem|[2]
0

Molecular Formula CeH13Bro PubChem|[2]

Molecular Weight 181.07 g/mol PubChem|[2]

Appearance Predicted: Liquid

» ) 192.4 °C at 760 mmHg

Boiling Point ) ChemSrc[3]
(Predicted)

Density 1.306 g/cm3 (Predicted) ChemSrc[3]

Solubility Soluble in organic solvents.

SMILES Cc(c)(c)c(o)cer Molport[1]
InChI=1S/C6H13BrO/c1-

InChl 6(2,3)5(8)4-7/h5,8H,4H2,1- PubChem[2]

3H3

Synthesis of 1-Bromo-3,3-dimethyl-butan-2-ol
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While a specific, detailed experimental protocol for the synthesis of 1-Bromo-3,3-dimethyl-
butan-2-ol is not readily available in the searched literature, a plausible and widely used
method for the preparation of bromohydrins from alkenes is the reaction of the corresponding
alkene with N-bromosuccinimide (NBS) in a mixture of dimethyl sulfoxide (DMSO) and water.
The following is a detailed, generalized experimental protocol for the synthesis of 1-Bromo-3,3-
dimethyl-butan-2-ol from 3,3-dimethyl-1-butene based on this established methodology.

Reaction Scheme

Reactants

3,3-Dimethyl-1-butene N-Bromosuccinimide (NBS) DMSO / H20

Product

| 1-Bromo-3,3-dimethyl-butan-2-ol

o

Reaction

Click to download full resolution via product page

Caption: Synthetic route to 1-Bromo-3,3-dimethyl-butan-2-ol.

Experimental Protocol

Materials:

3,3-Dimethyl-1-butene

N-Bromosuccinimide (NBS)

Dimethyl sulfoxide (DMSO)

Deionized water
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» Diethyl ether (or other suitable extraction solvent)
o Saturated agueous sodium bicarbonate solution
e Saturated aqueous sodium chloride solution (brine)
e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator

o Standard glassware for workup and purification
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,3-
dimethyl-1-butene (1.0 equivalent) in a mixture of DMSO and water (e.g., a 3:1 v/v ratio).

e Cooling: Cool the reaction mixture to 0 °C in an ice bath.

o Addition of NBS: Slowly add N-bromosuccinimide (1.1 equivalents) portion-wise to the stirred
reaction mixture, maintaining the temperature at 0 °C. The addition of NBS should be
controlled to prevent a rapid temperature increase.

» Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2
hours, and then let it warm to room temperature. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).
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* Quenching: Once the reaction is complete, pour the mixture into a separatory funnel
containing deionized water.

o Extraction: Extract the aqueous mixture with diethyl ether (or another suitable organic
solvent) three times.

» Washing: Combine the organic layers and wash sequentially with deionized water, saturated
agueous sodium bicarbonate solution, and finally with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

¢ Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure or by column chromatography on silica gel to yield pure 1-Bromo-3,3-dimethyl-
butan-2-ol.

Note: This is a generalized protocol and may require optimization for specific laboratory
conditions and scales.

Reaction Mechanism Workflow

The reaction proceeds via an electrophilic addition of bromine to the alkene, forming a cyclic
bromonium ion intermediate. This is followed by a nucleophilic attack by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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